N'-(1-{3-nitrophenyl}ethylidene)-1H-pyrazole-3-carbohydrazide

• Molecular Formula: C12H11N5O3
• Molecular Weight: 273.25 g/mol
• IUPAC Name: N-[(E)-1-(3-nitrophenyl)ethylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C12H11N5O3/c1-8(9-3-2-4-10(7-9)17(19)20)14-16-12(18)11-5-6-13-15-11/h2-7H,1H3,(H,13,15)(H,16,18)/b14-8+
• InChI Key: JWNGXPLFJIMTRN-RIYZIHGNSA-N
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=NN1)/C2=CC(=CC=C2)[N+](=O)[O-]
• SMILES: CC(=NNC(=O)C1=CC=NN1)C2=CC(=CC=C2)[N+](=O)[O-]

Description

N'-(1-{3-nitrophenyl}ethylidene)-1H-pyrazole-3-carbohydrazide, also known as NPEPCH, is a chemical compound that has gained significant attention in the field of scientific research. This molecule has been synthesized and studied for its potential applications in the field of medicine and biology.

Scientific Research Applications

N'-(1-{3-nitrophenyl}ethylidene)-1H-pyrazole-3-carbohydrazide has been studied for its potential applications in the field of medicine and biology. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. N'-(1-{3-nitrophenyl}ethylidene)-1H-pyrazole-3-carbohydrazide has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological samples.

Mechanism of Action

The mechanism of action of N'-(1-{3-nitrophenyl}ethylidene)-1H-pyrazole-3-carbohydrazide is not fully understood. However, it is believed to act by inhibiting the production of reactive oxygen species and reducing inflammation. N'-(1-{3-nitrophenyl}ethylidene)-1H-pyrazole-3-carbohydrazide has also been shown to induce apoptosis in cancer cells by activating caspase-3 and -9.
Biochemical and Physiological Effects:
N'-(1-{3-nitrophenyl}ethylidene)-1H-pyrazole-3-carbohydrazide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in vitro and in vivo. N'-(1-{3-nitrophenyl}ethylidene)-1H-pyrazole-3-carbohydrazide has also been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, it has been shown to exhibit neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N'-(1-{3-nitrophenyl}ethylidene)-1H-pyrazole-3-carbohydrazide in lab experiments is its low toxicity. It has been shown to exhibit low cytotoxicity in various cell lines. Another advantage is its stability under physiological conditions. However, one limitation of using N'-(1-{3-nitrophenyl}ethylidene)-1H-pyrazole-3-carbohydrazide is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N'-(1-{3-nitrophenyl}ethylidene)-1H-pyrazole-3-carbohydrazide. One direction is to further investigate its potential as a fluorescent probe for detecting metal ions in biological samples. Another direction is to study its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of N'-(1-{3-nitrophenyl}ethylidene)-1H-pyrazole-3-carbohydrazide and its effects on various biological systems.

Synthesis Methods

The synthesis of N'-(1-{3-nitrophenyl}ethylidene)-1H-pyrazole-3-carbohydrazide involves the condensation of 3-nitrobenzaldehyde and pyrazole-3-carbohydrazide in the presence of acetic acid. The reaction proceeds via the formation of an imine intermediate, which is then reduced to yield the final product. The purity of the product can be confirmed by thin-layer chromatography and nuclear magnetic resonance spectroscopy.